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Cat. No.: B1589782 Get Quote

An In-depth Technical Guide to the Safety and Handling of 1-Methylimidazolium Chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract
1-Methylimidazolium chloride is an ionic liquid with a range of applications in research and

industry. As with any chemical substance, a thorough understanding of its hazard profile and

proper handling procedures is essential to ensure the safety of laboratory and manufacturing

personnel. This technical guide provides a comprehensive overview of the safety and handling

precautions for 1-Methylimidazolium chloride, compiled from available safety data sheets

and toxicological information. It covers hazard identification, first aid measures, firefighting

protocols, accidental release measures, handling and storage, and personal protective

equipment. Quantitative data is presented in structured tables for ease of reference, and logical

workflows for safety procedures are illustrated with diagrams.

Chemical Identification and Physical Properties
1-Methylimidazolium chloride is an organic salt with the chemical formula C₄H₇ClN₂.[1] It is

identified by the CAS number 35487-17-3.[2][3][4][5]

Table 1: Physical and Chemical Properties of 1-Methylimidazolium Chloride
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Property Value Reference

Molecular Formula C₄H₇ClN₂ [1]

Molecular Weight 118.56 g/mol [1][2][3]

CAS Number 35487-17-3 [2][3][4][5]

Appearance Solid [4]

Odor No characteristic odor [4]

Melting Point > Room Temperature [6]

Flash Point Not applicable

Stability
Stable under recommended

storage conditions.
[4]

Hazard Identification and Classification
1-Methylimidazolium chloride is classified as a hazardous substance. The GHS/CLP

classifications are summarized below.

Table 2: GHS Hazard Classification for 1-Methylimidazolium Chloride

Hazard Class Category Hazard Statement

Acute toxicity, Oral 4 H302: Harmful if swallowed

Skin irritation 2 H315: Causes skin irritation

Eye irritation 2
H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

Source:[1][2][4][5]

Signal Word: Warning[2][4][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.ncbi.nlm.nih.gov/books/NBK582091/
https://www.ncbi.nlm.nih.gov/books/NBK582091/
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methylimidazolium-chloride
https://www.scbt.com/p/1-methylimidazolium-chloride-35487-17-3
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methylimidazolium-chloride
https://www.scbt.com/p/1-methylimidazolium-chloride-35487-17-3
https://roco.global/wp-content/uploads/2022/11/SDS-IL-0094-MIM-Cl-1-Methylimidazolium-chloride_0.pdf
https://iolitec.de/sites/iolitec.de/files/sds/SDS%20IL-0094%20MIM%20Cl%2C%201-Methylimidazolium%20chloride.pdf
https://roco.global/wp-content/uploads/2022/11/SDS-IL-0094-MIM-Cl-1-Methylimidazolium-chloride_0.pdf
https://roco.global/wp-content/uploads/2022/11/SDS-IL-0094-MIM-Cl-1-Methylimidazolium-chloride_0.pdf
https://roco.global/product/1-methylimidazolium-chloride-98/
https://roco.global/wp-content/uploads/2022/11/SDS-IL-0094-MIM-Cl-1-Methylimidazolium-chloride_0.pdf
https://www.benchchem.com/product/b1589782?utm_src=pdf-body
https://www.benchchem.com/product/b1589782?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK582091/
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methylimidazolium-chloride
https://roco.global/wp-content/uploads/2022/11/SDS-IL-0094-MIM-Cl-1-Methylimidazolium-chloride_0.pdf
https://iolitec.de/sites/iolitec.de/files/sds/SDS%20IL-0094%20MIM%20Cl%2C%201-Methylimidazolium%20chloride.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methylimidazolium-chloride
https://roco.global/wp-content/uploads/2022/11/SDS-IL-0094-MIM-Cl-1-Methylimidazolium-chloride_0.pdf
https://iolitec.de/sites/iolitec.de/files/sds/SDS%20IL-0094%20MIM%20Cl%2C%201-Methylimidazolium%20chloride.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Pictograms:

alt text

Toxicological Information
Detailed toxicological studies specifically for 1-Methylimidazolium chloride are not

extensively available in the public domain. However, data for structurally similar ionic liquids,

such as 1-Butyl-3-methylimidazolium chloride, can provide an indication of the potential

hazards.

Table 3: Acute Toxicity Data for Structurally Similar Ionic Liquids

Substance Test Species Route Value Reference

1-Butyl-3-

methylimidaz

olium chloride

LD50 Rat Oral
>50 - <300

mg/kg
[7]

1-Butyl-3-

methylimidaz

olium chloride

LD50 Rat Dermal >2000 mg/kg [8]

It is important to note that toxicity can vary based on the specific alkyl chain length and

counter-ion of the imidazolium salt.[1][9][10]

Key Health Effects:

Ingestion: Harmful if swallowed.[1][2][4][5] Ingestion may cause irritation of the mucous

membranes in the mouth, pharynx, esophagus, and gastrointestinal tract.[8]

Inhalation: May cause respiratory irritation.[1][2][4][5]

Skin Contact: Causes skin irritation.[1][2][4][5]

Eye Contact: Causes serious eye irritation.[1][2][4][5]

First Aid Measures
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Immediate medical attention is recommended in case of significant exposure.

Table 4: First Aid Procedures for 1-Methylimidazolium Chloride

Exposure Route Procedure

Ingestion
Rinse mouth with water. Do not induce vomiting.

Seek immediate medical attention.

Inhalation

Move the exposed person to fresh air. If

breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek

medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.

Eye Contact

Immediately rinse eyes with plenty of water for

at least 15 minutes, holding the eyelids open.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.

Source:[4]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[4]

Specific Hazards Arising from the Chemical: Combustion may produce toxic gases, including

carbon oxides (CO, CO₂), nitrogen oxides (NOx), and hydrogen chloride gas.[4]

Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA) and

full protective clothing.[4]
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Accidental Release Measures
Personal Precautions:

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat. For larger spills, a respirator may be necessary.

Avoid breathing dust or vapors.

Ensure adequate ventilation.

Evacuate personnel from the immediate area.

Environmental Precautions:

Prevent the substance from entering drains or waterways.

Methods for Cleaning Up:

For small spills, carefully sweep up the solid material and place it in a suitable, labeled

container for disposal.

Avoid generating dust.

For larger spills, contain the material and collect it for disposal in accordance with local

regulations.

Handling and Storage
Precautions for Safe Handling:

Avoid contact with skin and eyes.[4]

Avoid inhalation of dust.[4]

Use in a well-ventilated area.

Keep away from heat, sparks, and open flames.[4]
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Wash hands thoroughly after handling.

Conditions for Safe Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[4]

Keep away from strong oxidizing agents and bases.[4]

The substance is hygroscopic.

Exposure Controls and Personal Protective
Equipment
Engineering Controls:

Use in a well-ventilated area, preferably in a fume hood.

Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

Table 5: Recommended Personal Protective Equipment

Protection Type Equipment

Eye/Face Protection
Safety glasses with side shields or chemical

goggles.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber),

lab coat, and closed-toe shoes.

Respiratory Protection

For routine handling in a well-ventilated area,

respiratory protection is not typically required. In

case of insufficient ventilation or for spill

cleanup, a NIOSH-approved particulate

respirator (e.g., N95) is recommended.

Source:
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Handling Scenario

Routine Lab Work
(Small Quantities)

Spill or
Large Quantities

Standard PPE:
- Safety Glasses
- Nitrile Gloves

- Lab Coat

Enhanced PPE:
- Chemical Goggles

- Chemical-Resistant Gloves
- Lab Coat

- Particulate Respirator (N95)
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Spill Occurs

Evacuate Immediate Area
& Alert Others
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& Hazards
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Large Spill

No

Contain Spill
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Inert Absorbent Material
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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